Cas no 371171-04-9 (7-(3,4-Dimethoxyphenyl)imidazo1,2-cpyrimidin-5-ol)

• Product Name: 7-(3,4-Dimethoxyphenyl)imidazo1,2-cpyrimidin-5-ol
• CAS No: 371171-04-9
• MF: C₁₄H₁₃N₃O₃
• MW: 271.271322965622
• MDL: MFCD18642923
• CID: 835857
• PubChem ID: 22386555
• Update Time: 2025-06-15

7-(3,4-Dimethoxyphenyl)imidazo1,2-cpyrimidin-5-ol Chemical and Physical Properties

Names and Identifiers

• 7-(3,4-dimethoxyphenyl)imidazo[1,2-c]pyrimidin-5-ol
• 7-(3,4-Dimethoxyphenyl)imidazo[1,2-c]pyrimidin-5(6H)-one
• 3381AH
• FD7276
• SCHEMBL6507335
• CS-M0987
• 371171-04-9
• CS-13757
• 7-(3,4-dimethoxyphenyl)-6H-imidazo[1,2-c]pyrimidin-5-one
• AKOS027252887
• WPA17104
• DB-229581
• 7-(3,4-Dimethoxyphenyl)imidazo1,2-cpyrimidin-5-ol

• MDL： MFCD18642923
• Inchi： 1S/C14H13N3O3/c1-19-11-4-3-9(7-12(11)20-2)10-8-13-15-5-6-17(13)14(18)16-10/h3-8H,1-2H3,(H,16,18)
• InChI Key： ILHZIBPAYVNPCB-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1=CC2=NC=CN2C(N1)=O)OC

Computed Properties

• Exact Mass: 271.09579
• Monoisotopic Mass: 271.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.4
• XLogP3: 1.5

Experimental Properties

• PSA: 68.88

Additional information on 7-(3,4-Dimethoxyphenyl)imidazo1,2-cpyrimidin-5-ol

Introduction to 7-(3,4-Dimethoxyphenyl)imidazo[1,2-c]pyrimidin-5-ol (CAS No. 371171-04-9)

7-(3,4-Dimethoxyphenyl)imidazo[1,2-c]pyrimidin-5-ol, with the CAS number 371171-04-9, is a promising compound in the field of medicinal chemistry and pharmaceutical research. This compound has garnered significant attention due to its potential therapeutic applications and unique structural features. In this comprehensive introduction, we will delve into the chemical properties, biological activities, and recent research advancements of this compound.

Chemical Structure and Properties

7-(3,4-Dimethoxyphenyl)imidazo[1,2-c]pyrimidin-5-ol is a heterocyclic compound characterized by a pyrimidine ring fused with an imidazole ring and substituted with a 3,4-dimethoxyphenyl group. The molecular formula of this compound is C₁₆H₁₆N₄O₃, and its molecular weight is 308.32 g/mol. The presence of multiple functional groups, including the dimethoxyphenyl moiety and the hydroxyl group, contributes to its diverse chemical reactivity and biological activity.

The compound exhibits good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, making it suitable for various biochemical assays and pharmaceutical formulations. Its melting point is reported to be around 205-207°C, which is indicative of its crystalline nature and stability under standard laboratory conditions.

Biological Activities and Mechanisms of Action

7-(3,4-Dimethoxyphenyl)imidazo[1,2-c]pyrimidin-5-ol has been extensively studied for its potential as a therapeutic agent in various disease models. One of the key areas of interest is its anti-inflammatory properties. Recent research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. This inhibition is believed to be mediated through the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a central role in inflammation.

In addition to its anti-inflammatory effects, 7-(3,4-Dimethoxyphenyl)imidazo[1,2-c]pyrimidin-5-ol has demonstrated promising antitumor activities. Studies have reported that this compound can induce apoptosis in various cancer cell lines by activating caspase-dependent pathways. Furthermore, it has been shown to inhibit angiogenesis by downregulating vascular endothelial growth factor (VEGF) expression, thereby reducing blood vessel formation in tumors.

Clinical Applications and Research Advances

The potential clinical applications of 7-(3,4-Dimethoxyphenyl)imidazo[1,2-c]pyrimidin-5-ol are being actively explored in preclinical studies. One notable area of focus is its use in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preclinical studies have shown that this compound can significantly reduce inflammation and improve disease symptoms in animal models.

In the realm of oncology, 7-(3,4-Dimethoxyphenyl)imidazo[1,2-c]pyrimidin-5-ol has shown promise as a potential anticancer agent. Clinical trials are currently underway to evaluate its efficacy and safety in treating various types of cancer. Early results from these trials have been encouraging, with the compound demonstrating good tolerability and significant antitumor activity.

Synthesis and Derivatives

The synthesis of 7-(3,4-Dimethoxyphenyl)imidazo[1,2-c]pyrimidin-5-ol involves several well-established organic reactions. A common synthetic route involves the condensation of 3,4-dimethoxybenzaldehyde with 5-amino-pyrimidine followed by cyclization to form the imidazopyrimidine core. This synthetic pathway allows for the preparation of various derivatives by modifying the substituents on the phenyl ring or introducing additional functional groups.

The development of derivatives has led to the discovery of compounds with enhanced biological activities and improved pharmacokinetic properties. For example, substituting the hydroxyl group with other functional groups such as amino or alkyl groups can significantly enhance the solubility and bioavailability of the compound. These modifications are crucial for optimizing the therapeutic potential of 7-(3,4-Dimethoxyphenyl)imidazo[1,2-c]pyrimidin-5-ol.

FUTURE PERSPECTIVES AND CONCLUSIONS

The ongoing research on 7-(3,4-Dimethoxyphenyl)imidazo[1,2-c]pyrimidin-5-ol (CAS No. 371171-04-9) highlights its significant potential as a therapeutic agent in various medical fields. The compound's unique chemical structure and diverse biological activities make it an attractive candidate for further development. As more clinical data becomes available, it is expected that this compound will play a crucial role in advancing our understanding and treatment of inflammatory diseases and cancer.